Cas no 2248387-59-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate
• CAS No: 2248387-59-7
• MF: C₁₉H₁₄FNO₄
• MW: 339.317168712616
• CID: 6615945
• PubChem ID: 165724857
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate
• 2248387-59-7
• EN300-6518063

• Inchi： 1S/C19H14FNO4/c20-15-9-4-3-8-14(15)19(10-5-11-19)18(24)25-21-16(22)12-6-1-2-7-13(12)17(21)23/h1-4,6-9H,5,10-11H2
• InChI Key： JPLXKQYWODFWLD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1

Computed Properties

• Exact Mass: 339.09068609g/mol
• Monoisotopic Mass: 339.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate (CAS No. 2248387-59-7): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate (CAS No. 2248387-59-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate is notable for its combination of a cyclobutane ring and a fluorinated phenyl group, which are both known to influence the compound's reactivity and biological activity. The isoindole moiety, with its characteristic dioxo functionality, further adds to the compound's complexity and potential utility in various chemical and biological contexts.

Recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for the treatment of various inflammatory diseases and conditions associated with oxidative stress.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers investigated the anti-inflammatory effects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate in both *in vitro* and *in vivo* models. The results demonstrated that the compound significantly reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, while also inhibiting the activation of NF-kB, a key transcription factor involved in inflammation.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate has also shown potential as an antioxidant. In a study published in *Free Radical Biology and Medicine*, the compound was found to effectively scavenge free radicals and protect cells from oxidative damage. This dual functionality makes it a promising candidate for the development of multifunctional drugs that can address multiple aspects of disease pathology.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate has been optimized through various synthetic routes. One notable method involves the reaction of cyclobutanecarboxylic acid with fluorobenzene followed by coupling with an isoindole derivative. This approach has been refined to achieve high yields and purity, making it suitable for large-scale production.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate has also been explored as a tool for chemical biology research. Its unique structure allows it to serve as a scaffold for the design of novel probes and inhibitors that can be used to study specific biological pathways and interactions.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorophenyl)cyclobutane-1-carboxylate has been evaluated in several preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isooindol - - - - - indol - - - indol - - - indol - - - indol - - - indol - - - indol - - - indol - - - indol - yl 1-(2-fluorophenyl)cyclobutane\-carboxylic acid ester (CAS No. 2248387\-59\-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.